Cas no 151824-93-0 (2-Thiophenecarboxamide,N,3-dihydroxy-(9CI))

• Product Name: 2-Thiophenecarboxamide,N,3-dihydroxy-(9CI)
• CAS No: 151824-93-0
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• CID: 877462
• Update Time: 2023-11-19

2-Thiophenecarboxamide,N,3-dihydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,N,3-dihydroxy-(9CI)
• N,3-dihydroxythiophene-2-carboxamide
• CID 93496998
• 2-Thiophenecarboxamide, N,3-dihydroxy-

• Inchi： 1S/C5H5NO3S/c7-3-1-2-10-4(3)5(8)6-9/h1-2,7,9H,(H,6,8)
• InChI Key： KEQCIUAQILDCQA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(NO)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 97.8

Experimental Properties

• Density: 1.612±0.06 g/cm3(Predicted)
• pka: 7.85±0.35(Predicted)